![molecular formula C17H18O6 B5296574 methyl 5-[3-(2-furyl)acryloyl]-2,2-dimethyl-4,6-dioxocyclohexanecarboxylate](/img/structure/B5296574.png)
methyl 5-[3-(2-furyl)acryloyl]-2,2-dimethyl-4,6-dioxocyclohexanecarboxylate
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Overview
Description
Methyl 5-[3-(2-furyl)acryloyl]-2,2-dimethyl-4,6-dioxocyclohexanecarboxylate, also known as MFA, is a chemical compound that has gained attention in recent years due to its potential applications in scientific research. MFA is a derivative of cyclohexanecarboxylic acid and has a furan ring attached to it. The compound is known for its unique properties and is being explored for its various applications in the field of chemistry and biology.
Mechanism of Action
The mechanism of action of methyl 5-[3-(2-furyl)acryloyl]-2,2-dimethyl-4,6-dioxocyclohexanecarboxylate is not yet fully understood. However, studies have shown that it can inhibit the activity of certain enzymes, such as cyclooxygenase-2 (COX-2) and lipoxygenase (LOX), which are involved in the inflammation process. This compound has also been found to induce apoptosis in cancer cells by activating certain pathways.
Biochemical and Physiological Effects:
This compound has been found to exhibit anti-inflammatory and anti-cancer properties. It can inhibit the activity of certain enzymes that are involved in the inflammation process and can induce apoptosis in cancer cells. This compound has also been found to have antioxidant properties, which can help in reducing oxidative stress.
Advantages and Limitations for Lab Experiments
Methyl 5-[3-(2-furyl)acryloyl]-2,2-dimethyl-4,6-dioxocyclohexanecarboxylate has several advantages for lab experiments. It is a stable compound and can be easily synthesized in the lab. It has been found to exhibit good solubility in organic solvents, which makes it suitable for use in various assays. However, this compound has some limitations as well. It is a relatively new compound and its properties and applications are still being explored. Further studies are needed to fully understand its mechanism of action and potential applications.
Future Directions
There are several future directions for the study of methyl 5-[3-(2-furyl)acryloyl]-2,2-dimethyl-4,6-dioxocyclohexanecarboxylate. One potential application is in the development of anti-inflammatory and anti-cancer drugs. This compound can be used as a lead compound for the development of new drugs that can target COX-2 and LOX enzymes. This compound can also be explored for its potential use as a drug delivery system. Further studies are needed to fully understand the properties and applications of this compound.
Synthesis Methods
Methyl 5-[3-(2-furyl)acryloyl]-2,2-dimethyl-4,6-dioxocyclohexanecarboxylate can be synthesized through a multi-step process involving the reaction of cyclohexanecarboxylic acid with furfural. The reaction is carried out in the presence of a catalyst, which helps in the formation of the desired product. The final step involves the esterification of the carboxylic acid group with methanol, leading to the formation of this compound.
Scientific Research Applications
Methyl 5-[3-(2-furyl)acryloyl]-2,2-dimethyl-4,6-dioxocyclohexanecarboxylate has potential applications in scientific research, especially in the field of drug discovery and development. It has been found to exhibit anti-inflammatory and anti-cancer properties. Studies have shown that this compound can inhibit the activity of certain enzymes that are involved in the inflammation process and can also induce apoptosis in cancer cells. This compound is also being explored for its potential use as a drug delivery system.
properties
IUPAC Name |
methyl 5-[(E)-3-(furan-2-yl)prop-2-enoyl]-2,2-dimethyl-4,6-dioxocyclohexane-1-carboxylate |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H18O6/c1-17(2)9-12(19)13(15(20)14(17)16(21)22-3)11(18)7-6-10-5-4-8-23-10/h4-8,13-14H,9H2,1-3H3/b7-6+ |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
OZNNWTQYFYFKJQ-VOTSOKGWSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1(CC(=O)C(C(=O)C1C(=O)OC)C(=O)C=CC2=CC=CO2)C |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
CC1(CC(=O)C(C(=O)C1C(=O)OC)C(=O)/C=C/C2=CC=CO2)C |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H18O6 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
318.32 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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